N-acetyl-4-methylthioazetidinone

• CAS RN: 119873-97-1
• Molecular Formula: C6H9NO2S
• Molecular Weight: 159.21 g/mol
• IUPAC Name: 1-acetyl-4-methylsulfanylazetidin-2-one
• InChI: InChI=1S/C6H9NO2S/c1-4(8)7-5(9)3-6(7)10-2/h6H,3H2,1-2H3
• InChI Key: QUCRKAFKVVHMAX-UHFFFAOYSA-N
• SMILES: CC(=O)N1C(CC1=O)SC

Description

N-acetyl-4-methylthioazetidinone (also known as Acemetacin) is a non-steroidal anti-inflammatory drug (NSAID) that is used for the treatment of pain and inflammation. It is a derivative of indomethacin and has been shown to have a higher efficacy and fewer side effects than its parent compound.

Mechanism Of Action

N-acetyl-4-methylthioazetidinone works by inhibiting the activity of COX enzymes, specifically COX-2. COX-2 is induced in response to inflammation and is responsible for the production of prostaglandins, which contribute to pain and inflammation. By inhibiting COX-2, N-acetyl-4-methylthioazetidinone reduces the production of prostaglandins, resulting in a reduction in pain and inflammation.
Biochemical and Physiological Effects:
N-acetyl-4-methylthioazetidinone has been shown to have several biochemical and physiological effects. It has been shown to reduce the production of prostaglandins, which contribute to pain and inflammation. Additionally, it has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects. N-acetyl-4-methylthioazetidinone has also been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that is involved in the regulation of inflammation.

Advantages And Limitations For Lab Experiments

One advantage of using N-acetyl-4-methylthioazetidinone in lab experiments is its high efficacy and low toxicity compared to other NSAIDs. Additionally, N-acetyl-4-methylthioazetidinone has been shown to have antioxidant properties, which may be useful in studies involving oxidative stress. However, one limitation of using N-acetyl-4-methylthioazetidinone in lab experiments is its relatively high cost compared to other NSAIDs.

Future Directions

There are several future directions for research involving N-acetyl-4-methylthioazetidinone. One area of research could be the development of novel formulations of N-acetyl-4-methylthioazetidinone to improve its bioavailability and efficacy. Additionally, further studies could investigate the potential use of N-acetyl-4-methylthioazetidinone in the treatment of other inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Finally, research could investigate the potential use of N-acetyl-4-methylthioazetidinone in combination with other drugs to enhance its anti-inflammatory effects.

Scientific Research Applications

N-acetyl-4-methylthioazetidinone has been extensively studied for its anti-inflammatory and analgesic properties. It has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of prostaglandins, a key mediator of pain and inflammation. Additionally, N-acetyl-4-methylthioazetidinone has been shown to have antioxidant properties, which may contribute to its anti-inflammatory effects.

Synthesis routes and methods

Procedure details

A mixture of 300 mg (2.6 mM) 4-methylthioazetidin-2-one, 10 ml acetic anhydride and 10 ml pyridine was stirred at 100° in a sealed tube 24 hours. After concentrating in vacuo, the residue was chromatographed on silica gel in hexane/ethyl acetate to yield 324 mg (78%) of 1-acetyl-4-methylthioazetidine-2-one.